Cas no 5280-20-6 (5-nitrothiophene-2-carbaldehyde N-(3-methylphenyl)thiosemicarbazone)

• Product name: 5-nitrothiophene-2-carbaldehyde N-(3-methylphenyl)thiosemicarbazone
• CAS No: 5280-20-6
• MF: C₁₃H₁₂N₄O₂S₂
• MW: 320.38998
• CID: 1578796
• PubChem ID: 5331702

5-nitrothiophene-2-carbaldehyde N-(3-methylphenyl)thiosemicarbazone Chemical and Physical Properties

Names and Identifiers

• 5-nitrothiophene-2-carbaldehyde N-(3-methylphenyl)thiosemicarbazone
• (2E)-N-(3-Methylphenyl)-2-[(5-nitro-2-thienyl)methylene]hydrazinecarbothioamide
• hydrazinecarbothioamide, N-(3-methylphenyl)-2-[(5-nitro-2-thienyl)methylene]-, (2E)-
• 1-(3-methylphenyl)-3-[(E)-(5-nitrothiophen-2-yl)methylideneamino]thiourea
• AN-329/40196601
• 1-(3-methylphenyl)-3-[(5-nitro-2-thiophenyl)methylideneamino]thiourea
• SMR000175434
• STK059418
• 1-(3-methylphenyl)-3-[(5-nitrothiophen-2-yl)methylideneamino]thiourea
• (2E)-N-(3-methylphenyl)-2-[(5-nitrothiophen-2-yl)methylidene]hydrazinecarbothioamide
• MLS000553380
• AKOS000483260
• 1-(3-METHYLPHENYL)-3-[(E)-[(5-NITROTHIOPHEN-2-YL)METHYLIDENE]AMINO]THIOUREA
• BDBM79985
• 5-nitro-2-thiophenecarbaldehyde N-(3-methylphenyl)thiosemicarbazone
• cid_693266
• CHEMBL1993788
• 1-(m-tolyl)-3-[(5-nitro-2-thienyl)methyleneamino]thiourea
• 5280-20-6
• AB00078936-01

• Inchi： InChI=1S/C13H12N4O2S2/c1-9-3-2-4-10(7-9)15-13(20)16-14-8-11-5-6-12(21-11)17(18)19/h2-8H,1H3,(H2,15,16,20)/b14-8+
• InChI Key： LDIYKAIBQSIQBY-RIYZIHGNSA-N
• SMILES： CC1=CC(=CC=C1)NC(=S)NN=CC2=CC=C(S2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 320.04036
• Monoisotopic Mass: 320.040167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143
• XLogP3: 3.7

Experimental Properties

• Density: 1.41
• Boiling Point: 475.8°C at 760 mmHg
• Flash Point: 241.5°C
• Refractive Index: 1.694
• PSA: 79.56